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Compound of Interest

Compound Name: Octan-2-yl 2-chloroacetate

CAS No.: 20411-47-6

Cat. No.: B1293847

Get Quote

CAS Number: 20411-47-6 Synonyms:sec-Octyl chloroacetate; Octan-2-yl 2-chloroacetate; 2-

Chloroacetic acid 1-methylheptyl ester Formula: C₁₀H₁₉ClO₂ Molecular Weight: 222.71 g/mol

Executive Summary
1-Methylheptyl 2-chloroacetate is a specialized alkylating ester primarily utilized in biocatalysis

and organic synthesis. Structurally, it consists of a chloroacetyl "warhead" esterified to a chiral

2-octanol scaffold. This compound serves two critical roles in drug development and fine

chemistry:

Substrate for Enzymatic Kinetic Resolution (EKR): It acts as a benchmark substrate for

characterizing the enantioselectivity of lipases (e.g., Candida antarctica Lipase B) due to the

steric differentiation provided by the 1-methylheptyl chain.

Lipophilic Alkylating Agent: The chloroacetate moiety allows for nucleophilic substitution

reactions (

), introducing the hydrophobic sec-octyl chain into target molecules to modulate
bioavailability.
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Part 1: Chemical Identity & Physiochemical Profile
This compound is an

-halo ester. The presence of the chlorine atom at the

-position significantly increases the electrophilicity of the carbonyl carbon and the methylene
carbon, making it reactive toward both nucleophilic acyl substitution and nucleophilic alkyl
substitution.

Datasheet: Physicochemical Properties
Property Value Context

CAS Number 20411-47-6 (Racemate)
Primary identifier for

commercial sourcing.

Chiral CAS 1016165-85-7 ((1S)-isomer)
Used for stereospecific

applications.

Appearance Colorless to pale yellow liquid
Viscous oil at room

temperature.

Boiling Point ~245°C (Predicted)

High boiling point requires

vacuum distillation for

purification.

Density 0.985 ± 0.06 g/cm³
Slightly less dense than water;

phase separates easily.

LogP ~3.6
Highly lipophilic; practically

insoluble in water.

Flash Point >100°C
Combustible but stable under

standard lab conditions.

Part 2: Synthetic Pathways & Production[1]
The synthesis of 1-methylheptyl 2-chloroacetate is typically achieved via nucleophilic acyl

substitution. The choice of reagent (chloroacetyl chloride vs. chloroacetic acid) depends on the

scale and available purification equipment.
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Protocol A: Acyl Chloride Method (High Yield)
This method is preferred for research-scale synthesis due to its high conversion rate and

simplified workup.

Reagents:

2-Octanol (1.0 eq)

Chloroacetyl chloride (1.1 eq)

Pyridine or Triethylamine (1.2 eq)

Dichloromethane (DCM) (Solvent)

Step-by-Step Methodology:

Setup: Charge a flame-dried round-bottom flask with 2-octanol and dry DCM under an inert

atmosphere (

). Cool to 0°C.

Base Addition: Add pyridine dropwise. The base acts as an HCl scavenger to drive the

equilibrium.

Acylation: Add chloroacetyl chloride dropwise over 30 minutes. The exotherm must be

controlled to prevent elimination side reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via

TLC (Hexane:EtOAc 9:1).

Workup: Quench with cold water. Wash the organic layer sequentially with 1M HCl (to

remove pyridine), saturated

, and brine.

Purification: Dry over

and concentrate. Purify via vacuum distillation or flash chromatography.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol B: Enzymatic Transesterification (Green
Chemistry)
Used when optical purity is required (kinetic resolution).

Reagents:

Racemic 2-Octanol[1]

Vinyl chloroacetate (Acyl donor)

Immobilized Lipase (e.g., Novozym 435)

Mechanism: The lipase selectively acylates one enantiomer (typically R) of the alcohol,

producing optically active 1-methylheptyl 2-chloroacetate.

Visualization: Synthetic Logic Flow
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Figure 1: Chemical synthesis pathway via acyl chloride method, highlighting the critical role of

the base in driving the equilibrium.

Part 3: Reactivity & Applications
Enzymatic Kinetic Resolution (EKR) Benchmarking
In drug development, chiral secondary alcohols are ubiquitous pharmacophores. 1-

Methylheptyl 2-chloroacetate is frequently used to test the stereoselectivity of new biocatalysts.
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The "E-Value" Metric: Researchers use this compound to calculate the Enantiomeric Ratio

(E). A high E-value (>100) indicates the enzyme can effectively separate the (R) and (S)

isomers of 2-octanol derivatives.

Mechanism: The chlorine atom on the acetate group increases the reaction rate (compared

to simple acetates) by making the carbonyl more electrophilic, allowing for rapid screening of

enzyme activity.

Synthesis of Surface-Active Agents
The 1-methylheptyl (2-octyl) tail is highly hydrophobic and branched. When the chloroacetate

undergoes

substitution with amines or thiols, it creates surfactants with unique wetting properties.

Reaction:

Utility: These derivatives are used to create biodegradable cationic surfactants or lipophilic

linkers for drug delivery systems.

Visualization: Enzymatic Resolution Workflow
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Figure 2: Kinetic resolution workflow. The enzyme selectively converts one enantiomer into the

chloroacetate ester, leaving the other as a pure alcohol.

Part 4: Analytical Characterization
To validate the synthesis of CAS 20411-47-6, the following analytical signatures must be

confirmed.

Nuclear Magnetic Resonance (NMR)[3]
¹H NMR (CDCl₃, 400 MHz):

4.98 (m, 1H, -CH-O-): The methine proton of the octyl group is deshielded by the ester.

4.03 (s, 2H, Cl-CH₂-): Characteristic singlet for the alpha-chloro protons.

0.88–1.60 (m, alkyl chain): Multiplets corresponding to the methyl and methylene groups
of the heptyl chain.

Gas Chromatography - Mass Spectrometry (GC-MS)
Fragmentation Pattern:

M+ peak: 222 m/z (weak).

Base Peak: Often observed at m/z 77/79 (chloroacetyl fragment) or m/z 113 (octyl

fragment minus water).

Isotope Pattern: The presence of Chlorine-35 and Chlorine-37 will create a characteristic

3:1 ratio in fragments containing the chloroacetyl group.

Part 5: Safety & Handling (E-E-A-T)
Hazard Classification: 1-Methylheptyl 2-chloroacetate is an alkylating agent and must be

handled with the rigor reserved for genotoxic impurities (GTIs).

Skin/Eye Contact: Potent irritant. The chloroacetate moiety can hydrolyze on moist surfaces

(eyes, lungs) to release chloroacetic acid and HCl.
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Toxicity: Like many

-halo esters, it is potentially toxic if ingested or absorbed through the skin.

Handling Protocol:

Engineering Controls: Always handle inside a certified fume hood.

PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

Spill Management: Do not wipe with water. Absorb with vermiculite or sand, then

neutralize with dilute ammonia or sodium carbonate solution before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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